2-Furylmethyl 4-methylbenzoate

• Molecular Formula: C13H12O3
• Molecular Weight: 216.23 g/mol
• IUPAC Name: furan-2-ylmethyl 4-methylbenzoate
• InChI: InChI=1S/C13H12O3/c1-10-4-6-11(7-5-10)13(14)16-9-12-3-2-8-15-12/h2-8H,9H2,1H3
• InChI Key: BYPWJBLMJWKUNT-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)OCC2=CC=CO2

Description

2-Furylmethyl 4-methylbenzoate is a chemical compound that belongs to the family of benzoates. It is widely used in scientific research for its unique properties and potential applications in various fields.

Scientific Research Applications

2-Furylmethyl 4-methylbenzoate has been extensively used in scientific research for its potential applications in various fields. It has been reported to exhibit antioxidant, anti-inflammatory, and anti-cancer properties. It has also been used as a fluorescent probe for the detection of metal ions and as a ligand for the synthesis of metal complexes. Additionally, it has been used in the synthesis of novel materials such as polymers and nanoparticles.

Mechanism of Action

The mechanism of action of 2-Furylmethyl 4-methylbenzoate is not fully understood. However, it has been reported to act as a free radical scavenger, which can prevent oxidative damage to cells. It has also been shown to inhibit the activity of certain enzymes involved in the inflammatory response and cancer progression.
Biochemical and Physiological Effects:
2-Furylmethyl 4-methylbenzoate has been reported to have several biochemical and physiological effects. It has been shown to reduce oxidative stress, inflammation, and cell proliferation in various cell types. It has also been reported to modulate the immune response and enhance the activity of certain enzymes involved in detoxification.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Furylmethyl 4-methylbenzoate in lab experiments is its high purity and stability. It is also readily available and relatively inexpensive compared to other compounds with similar properties. However, its solubility in water is limited, which can make it challenging to use in certain experiments. Additionally, its mechanism of action is not fully understood, which can limit its potential applications.

Future Directions

There are several future directions for the use of 2-Furylmethyl 4-methylbenzoate in scientific research. One potential application is in the development of novel materials such as polymers and nanoparticles. It could also be used as a fluorescent probe for the detection of metal ions in biological and environmental samples. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in the prevention and treatment of various diseases.
Conclusion:
In conclusion, 2-Furylmethyl 4-methylbenzoate is a versatile compound with potential applications in various fields of scientific research. Its unique properties and potential applications make it a valuable tool for researchers studying oxidative stress, inflammation, and cancer progression. Further studies are needed to fully understand its mechanism of action and potential applications in the prevention and treatment of various diseases.

Synthesis Methods

The synthesis of 2-Furylmethyl 4-methylbenzoate involves the reaction between 4-methylbenzoic acid and furfuryl alcohol in the presence of a catalyst. The reaction is carried out under reflux conditions, and the product is purified by recrystallization. This method is simple, efficient, and yields high purity products.